2-{[(4-bromophenyl)sulfonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
Overview
Description
2-{[(4-bromophenyl)sulfonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H13BrN2O3S2 and its molecular weight is 401.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.95510 g/mol and the complexity rating of the compound is 529. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Organic Synthesis Applications
A study detailed a facile four-component Gewald reaction under aqueous conditions to efficiently form 2-amino-3-carboxamide derivatives of thiophene at room temperature. This methodology emphasizes the compound's relevance in synthesizing thiophene derivatives, which are key intermediates in pharmaceutical and agrochemical manufacturing (Abaee & Cheraghi, 2013).
Anticancer Research
Another study synthesized phenylaminosulfanyl-1,4-naphthoquinone derivatives, evaluated their cytotoxic activities against various human cancer cell lines, and found potent cytotoxic activity. These derivatives are structurally related to the target compound, highlighting its potential utility in developing anticancer agents (Ravichandiran et al., 2019).
Antimicrobial Applications
Research into novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety demonstrated promising antimicrobial activities. This underscores the significance of similar sulfonamide-containing compounds like the one for antimicrobial applications (Darwish et al., 2014).
Heterocyclic Compound Synthesis
A publication on heterocyclic synthesis with thiophene-2-carboxamide showcases the versatility of thiophene derivatives in synthesizing a range of biologically active compounds, indicating the broad applicability of such structures in medicinal chemistry and drug development (Ahmed, 2007).
Mechanism of Action
Target of Action
Similar compounds have been shown to have inhibitory effects against certain organisms, particularlyB. subtilis, E. coli, P. vulgaris and S. aureus .
Mode of Action
It’s known that similar compounds interact with their targets to inhibit their growth or function .
Biochemical Pathways
Similar compounds have been shown to affect the release of acetylcholine at the cholinergic synapsis in vertebrates, permitting the transmission of neural pulses .
Pharmacokinetics
The compound’s molecular formula isC14H13BrN2O3S2 and it has an average mass of 401.299 Da , which may influence its pharmacokinetic properties.
Result of Action
Similar compounds have been shown to significantly reduce ache levels .
Future Directions
The future directions for research on this compound and related thiophene derivatives could involve further exploration of their biological and pharmacological activities . This could include investigating their potential as therapeutic agents for various diseases, as well as their applications in medicinal chemistry and material science .
Properties
IUPAC Name |
2-[(4-bromophenyl)sulfonylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O3S2/c15-8-4-6-9(7-5-8)22(19,20)17-14-12(13(16)18)10-2-1-3-11(10)21-14/h4-7,17H,1-3H2,(H2,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEWIFNSSAXVWOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C(=O)N)NS(=O)(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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